2-{[4-(Benzyloxy)phenoxy]methyl}-2-methyloxirane

• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 2-methyl-2-[(4-phenylmethoxyphenoxy)methyl]oxirane
• InChI: InChI=1S/C17H18O3/c1-17(13-20-17)12-19-16-9-7-15(8-10-16)18-11-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3
• InChI Key: QEASWJBIDBKAON-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)COC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

2-{[4-(Benzyloxy)phenoxy]methyl}-2-methyloxirane is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloroperbenzoic acid (1.43 g of 50%, 4.14 mmol) was added to an ice-cooled mixture of 94 (500 mg, 1.97 mmol) and powdered Na2HPO4 (974 mg, 6.86 mmol) in CH2Cl2 (20 mL), and the resulting mixture was stirred at room temperature for 3.5 h. Cold aqueous Na2SO3 (50 mL of 10%) was added, and the mixture was extracted with CH2Cl2 (3×50 mL). The extracts were sequentially washed with cold aqueous Na2SO3 (50 mL of 10%), aqueous NaHCO3 (50 mL) and brine (50 mL). The combined extracts were then evaporated to dryness and the residue was chromatographed on silica gel. Elution with 25% CH2Cl2/petroleum ether firstly gave foreruns, and then further elution with 25-33% CH2Cl2/petroleum ether gave 2-{[4-(benzyloxy)phenoxy]methyl}-2-methyloxirane (95) (460 mg, 87%) as a white solid: mp (CH2Cl2/pentane) 105-107° C.; 1H NMR (CDCl3) δ 7.44-7.28 (m, 5H), 6.90 (dt, J=9.3, 2.9 Hz, 2H), 6.85 (dt, J=9.3, 2.9 Hz, 2H), 5.01 (s, 2H), 3.97 (d, J=10.5 Hz, 1H), 3.90 (d, J=10.5 Hz, 1H), 2.85 (d, J=4.8 Hz, 1H), 2.71 (d, J=4.8 Hz, 1H), 1.47 (s, 3H). Anal. (C17H18O3) C, H, N.